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Compound of Interest

Compound Name: BH3I-1

Cat. No.: B1238402

Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper disposal and handling of the Bcl-2 family protein inhibitor, BH3I-1.

BH3I-1 is a cell-permeable, synthetic small molecule that functions as a Bcl-2 family

antagonist, inducing apoptosis by inhibiting the interaction between the BH3 domain of pro-

apoptotic proteins and anti-apoptotic proteins like Bcl-xL.[1][2] Due to its cytotoxic nature as an

apoptosis inducer, all waste containing BH3I-1 must be handled as hazardous and segregated

for proper disposal.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of BH3I-1 is provided below.
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Property Value Source

CAS Number 300817-68-9 [3]

Molecular Formula C15H14BrNO3S2 [3]

Molecular Weight 400.31 g/mol [3]

Appearance Solid [3]

Solubility ≥40 mg/mL in DMSO [1][3]

Insoluble in H2O and EtOH [3]

Storage Store at -20°C [3]

Binding Affinities
BH3I-1 exhibits binding affinity for various anti-apoptotic Bcl-2 family proteins. While it is a

valuable tool for apoptosis research, it is also known to have off-target effects.

Target Protein Binding Affinity (Ki/Kd) Assay Method

Bcl-xL (with Bak BH3 peptide) Ki = 2.4 ± 0.2 µM Fluorescence Polarization (FP)

Bcl-xL Ki = 7.8 ± 0.9 µM NMR Analysis

p53/MDM2 Kd = 5.3 µM Fluorescence Polarization (FP)

Data compiled from MedChemExpress and Selleck Chemicals product information.[2]

Disposal Procedures
As a compound designed to induce apoptosis, BH3I-1 should be treated as a cytotoxic agent

for disposal.[1] All waste must be segregated and clearly labeled.[1]
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Waste Type Disposal Procedure

Solid Waste

(e.g., contaminated gloves, pipette tips, vials)

Place in a dedicated, clearly labeled hazardous

waste container for cytotoxic agents. This waste

should be incinerated by a licensed waste

disposal vendor.[1]

Liquid Waste

(e.g., unused solutions, cell culture media

containing BH3I-1) Collect in a sealed, leak-

proof, and clearly labeled hazardous waste

container designated for cytotoxic chemical

waste. Do not pour down the drain. Dispose of

through a licensed waste disposal vendor.[1]

Sharps

(e.g., needles, serological pipettes) Dispose of

in a puncture-resistant sharps container

designated for cytotoxic waste. The container

should be sealed when three-quarters full and

disposed of through a licensed waste disposal

vendor.[1]

Experimental Protocol: In Vitro Cell Viability Assay
This protocol outlines a common method for assessing the effect of BH3I-1 on the viability of a

cancer cell line.[1]

Materials:

BH3I-1 powder

DMSO (cell culture grade)

Cancer cell line of interest

Appropriate cell culture medium and supplements

96-well plates
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MTS reagent

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10^4 cells per well and

incubate for 24 hours.[4]

Compound Preparation: Prepare a 2X stock solution of BH3I-1 in the appropriate cell culture

medium. Perform serial dilutions to create a range of desired concentrations.[5]

Treatment: Remove the existing medium from the cells and add the BH3I-1 dilutions to the

corresponding wells. Include a vehicle control (e.g., DMSO) at the highest concentration

used.[5]

Incubation: Incubate the plate for 48 hours at 37°C.[4]

Cell Viability Assessment (MTS Assay):

After the incubation period, add 20 µL of the MTS reagent to each well.

Incubate the plate for 1-4 hours at 37°C, as recommended by the manufacturer.

Measure the absorbance at 490 nm using a microplate reader.[1]

Data Analysis: Calculate the percentage of cell viability for each treatment relative to the

vehicle control. Plot the results to determine the IC50 value of BH3I-1 for the specific cell

line.[1]

Decontamination and Waste Disposal: Aspirate the media containing BH3I-1 and collect it as

liquid hazardous waste. Decontaminate the 96-well plate and other contaminated materials

before disposing of them as solid hazardous waste.[1]

Visualizing Key Processes
To further clarify the mechanisms and procedures associated with BH3I-1, the following

diagrams illustrate the apoptosis signaling pathway and the experimental workflow for

assessing cytotoxicity.
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Caption: BH3I-1 mediated apoptosis signaling pathway.
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Caption: Experimental workflow for assessing BH3I-1 cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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